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Compound of Interest

Compound Name: 2-Bromopyridine-15N

Cat. No.: B028378

For researchers, scientists, and drug development professionals, the incorporation of stable
isotopes is a critical tool for elucidating reaction mechanisms, tracing metabolic pathways, and
serving as internal standards in quantitative mass spectrometry. 2-Bromopyridine-*>N, a pyridy!
building block containing the heavy isotope of nitrogen, is a valuable reagent in the synthesis of
labeled bioactive molecules. This guide provides an in-depth overview of its procurement,
technical specifications, and a representative synthetic protocol.

Cost and Procurement

The procurement of highly specialized isotopic compounds such as 2-Bromopyridine-*>N
typically involves direct inquiry with specialized chemical suppliers. Unlike common reagents,
the price is not always publicly listed and is subject to factors including the quantity required,
desired isotopic purity, and current stock levels. Researchers are advised to request quotes
from reputable suppliers for the most accurate and up-to-date pricing.

Table 1: Supplier and Cost Information for 2-Bromopyridine-1°N
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Supplier CAS Number Typical Availability  Price
Santa Cruz ) ]
) 54267-53-7 Inquire Price on Request[1]
Biotechnology
Cambridge Isotope ) ]
) 54267-53-7 Inquire Price on Request
Laboratories, Inc.
BLD Pharm 54267-53-7 Inquire Price on Request
MedChemExpress 54267-53-7 Inquire Price on Request

Technical Data

The essential technical specifications for 2-Bromopyridine-*>N are summarized below. The
isotopic enrichment is a critical parameter, and researchers should verify the value on the
certificate of analysis provided by the supplier for their specific lot.

Table 2: Technical Specifications of 2-Bromopyridine-1°N

Property Value Reference
CAS Number 54267-53-7 [1]
Molecular Formula CsHaBr>N [1]
Molecular Weight 158.99 g/mol [1]

Typical Chemical Purity >98%

Typical Isotopic Purity >95% to >99% [2]
Appearance Colorless to pale yellow liquid

Experimental Protocol: Synthesis of *>N-Labeled
Bromopyridines

The following is a representative experimental protocol for the synthesis of °N-labeled
bromopyridines, adapted from methodologies for similar compounds. This method involves a
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ring-opening and ring-closing sequence to incorporate the >N isotope from a labeled source,
such as *NHa4Cl.[2]

Materials:

e 2-Bromopyridine
 Trifluoromethanesulfonic anhydride (Tf20)
e Dibenzylamine

e Collidine

e N-Ammonium chloride (**NHaClI)

e Sodium acetate (NaOAc)

e Solvents (e.g., Dichloromethane, Ethanol)
e Aqueous copper sulfate (CuSOa) solution
e Hexanes

Procedure:

e Activation and Ring Opening:

o Dissolve 2-bromopyridine in a suitable anhydrous solvent like dichloromethane under an
inert atmosphere (e.g., argon or nitrogen) and cool to a low temperature (e.g., -78 °C).

o Add trifluoromethanesulfonic anhydride, dibenzylamine, and collidine to the solution. This
reaction forms an NTf-activated pyridine intermediate which then undergoes ring-opening
with dibenzylamine to form a Zincke imine.

o After the reaction is complete, wash the mixture with an aqueous solution of CuSOa to
remove excess dibenzylamine.
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o The Zincke imine intermediate can often be precipitated by adding the organic extract to
hexanes, allowing for its isolation and purification.

e Ring Closing with >N Incorporation:
o Dissolve the isolated Zincke imine intermediate in a solvent such as ethanol.

o Add 3>N-ammonium chloride (*>NH4Cl) and sodium acetate (NaOAc) to the solution. The
15NHa4Cl serves as the source of the heavy nitrogen isotope.

o Heat the reaction mixture (e.g., to 60 °C) to facilitate the ring-closing reaction, which
incorporates the >N atom into the pyridine ring, yielding 2-Bromopyridine-1>N.[2]

o The final product can be purified using standard techniques such as column
chromatography or distillation.

Isotopic Incorporation:

e This method has been reported to achieve high levels of 1*N-incorporation, often greater
than 95%.[2] The precise isotopic purity should be confirmed by mass spectrometry.

Visualized Workflows

To aid in the conceptualization of the processes involved in utilizing 2-Bromopyridine-t°N, the
following diagrams illustrate the procurement and a generalized experimental workflow.
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Procurement Workflow
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Caption: A typical workflow for the procurement of 2-Bromopyridine-1>N.
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Generalized Experimental Workflow
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Caption: A generalized workflow for the use of 2-Bromopyridine-*>N in a synthetic reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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